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Compound of Interest

Compound Name: 3-Cyanobenzoic acid

Cat. No.: B045426

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, spectral data,
and synthetic methodologies of 3-Carboxybenzonitrile. The information is curated for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Core Properties

3-Carboxybenzonitrile, also known as 3-cyanobenzoic acid, is a substituted aromatic
compound containing both a carboxylic acid and a nitrile functional group.[1][2] This unique
structure makes it a valuable intermediate in the synthesis of a variety of organic molecules,
including pharmaceuticals and materials for organic electronics.[3]

Physicochemical Properties

The fundamental physicochemical properties of 3-Carboxybenzonitrile are summarized in the

table below.
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Property Value Source

IUPAC Name 3-Cyanobenzoic acid [2]
3-Carboxybenzonitrile, m-

Synonyms ) ) [1][2]13]
Cyanobenzoic acid

CAS Number 1877-72-1 [2][3]

Molecular Formula CsHsNO2 [2][3]

Molecular Weight 147.13 g/mol [2][3]

Appearance White to off-white powder [11[3]

Melting Point 218-222 °C [3]

Boiling Point 267.22°C (rough estimate) [1]

- Slightly soluble in DMSO and

Solubility [1]
Methanol

pKa 3.60 (at 25°C) [1]

LogP 15 [2]

Safety and Handling

3-Carboxybenzonitrile is classified as a hazardous substance. It is harmful if swallowed or in
contact with skin and causes serious eye irritation. Appropriate personal protective equipment,
including gloves, eye protection, and a dust mask, should be used when handling this
compound.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338
(IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing).
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Spectral Data

The following tables summarize the key spectral data for 3-Carboxybenzonitrile.

NMR Spectroscopy
1H NMR (400 MHz, DMSO-ds)[1]

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

13.7 (approx.) brs 1H -COOH

8.35 t 1H Ar-H

8.25 d 1H Ar-H

8.05 d 1H Ar-H

7.80 t 1H Ar-H
13C NMR (DMSO-ds)[1]

Chemical Shift (ppm) Assignment

165.7 -COOH

136.5 Ar-C

133.9 Ar-C

132.8 Ar-C

130.4 Ar-C

118.2 -CN

112.7 Ar-C

Infrared (IR) Spectroscopy
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The IR spectrum of 3-Carboxybenzonitrile is characterized by the following key absorption

bands.[1][4]

Wavenumber (cm~?) Functional Group
~3000 (broad) O-H stretch (Carboxylic acid)
~2230 C=N stretch (Nitrile)
~1700 C=0 stretch (Carboxylic acid)

Mass Spectrometry

The electron ionization mass spectrum of 3-Carboxybenzonitrile shows a molecular ion peak at

m/z 147.[5][6] Key fragmentation peaks are observed at m/z 130 (loss of OH) and 102 (loss of

COOH).[6]
miz Relative Intensity Assighment
147 High M]*
130 High [M-OH]*
102 Medium [M-COOH]*

Experimental Protocols

Synthesis of 3-Carboxybenzonitrile

Several synthetic routes to 3-Carboxybenzonitrile have been reported. Acommon method

involves the oxidation of 3-methylbenzonitrile. Another approach is the Sandmeyer reaction

starting from 3-aminobenzoic acid.[7] A detailed protocol for the synthesis via hydrolysis of 1,3-

dicyanobenzene is provided below.

Reaction: Selective hydrolysis of 1,3-dicyanobenzene.

Reagents and Materials:

e 1,3-Dicyanobenzene
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Sodium hydroxide (NaOH)

Methanol (MeOH)

Water (Hz20)

Hydrochloric acid (HCI, for acidification)
Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Standard glassware for workup and purification
Procedure:

To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 1,3-
dicyanobenzene.

Add a solution of sodium hydroxide in a mixture of methanol and water.

Heat the reaction mixture to reflux and maintain for a specified period, monitoring the
reaction progress by a suitable technique (e.g., TLC or HPLC).

After completion, cool the reaction mixture to room temperature.

Remove the methanol under reduced pressure.

Acidify the agueous residue with hydrochloric acid to precipitate the product.
Collect the solid product by filtration, wash with cold water, and dry.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 3-
Carboxybenzonitrile.
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Note: The reaction conditions, including the concentration of NaOH, the ratio of methanol to
water, and the reaction time, need to be carefully controlled to favor the mono-hydrolysis of the
dinitrile.

Applications and Biological Interactions

3-Carboxybenzonitrile is a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[1] It is also utilized in the preparation of coordination polymers and other
advanced materials.

While not a classical signaling molecule, one study has investigated the biological effects of 3-
Carboxybenzonitrile on maize seedlings. The study revealed an inhibitory effect on initial
growth, which was linked to alterations in the activities of antioxidant enzymes such as
peroxidase, catalase, and superoxide dismutase, and an increase in reactive oxygen species
(ROS) content.[8]

Logical Relationship of 3-Carboxybenzonitrile's Effect
on Maize Seedlings

Effect of 3-Carboxybenzonitrile on Maize Seedlings

3-Carboxybenzonitrile

Antioxidant Enzyme Activities ROS Content

Impacts

Maize Seedling Growth
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Caption: Logical flow of 3-Carboxybenzonitrile's impact on maize seedlings.

Experimental Workflow for Investigating Enzyme
Inhibition

The following diagram outlines a general workflow for studying the inhibitory effect of a
compound like 3-Carboxybenzonitrile on enzyme activity.
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Workflow for Enzyme Inhibition Assay
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Caption: General workflow for an enzyme inhibition experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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